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Disclaimer: The following information provides a general overview of disposal and safety

procedures for chemical substances based on publicly available Safety Data Sheets (SDS) for

products containing "1360" in their name. The identifier "S 1360" is not specific to a single

chemical entity in the provided search results. Therefore, these guidelines are for informational

purposes only and may not be applicable to the specific substance you are using. Always refer

to the specific Safety Data Sheet (SDS) provided by the manufacturer for the chemical you are

handling for accurate and detailed disposal and safety instructions.

Essential Safety and Disposal Information
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

The following procedures are based on common practices for handling hazardous chemicals.

1. Identification and Labeling:

All chemical waste must be clearly labeled with the words "Hazardous Waste" and the

complete chemical name(s) in English.[1] Chemical abbreviations or formulas are not

acceptable.

Ensure waste containers are in good condition, free from leaks or cracks, and compatible

with the waste they contain.[1]

2. Segregation and Storage:
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Store chemical waste in a designated, well-ventilated, cool, and dry area, away from direct

sunlight and incompatible materials such as oxidizing agents and acids.[2]

Incompatible wastes must be segregated to prevent dangerous chemical reactions.[1][3]

Keep waste containers tightly closed except when adding waste.

3. Personal Protective Equipment (PPE):

When handling chemical waste, always wear appropriate personal protective equipment as

indicated in the substance's SDS. This typically includes:

Eye Protection: Safety glasses, goggles, or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., rubber, nitrile, latex, or PVC).

Protective Clothing: Lab coat or other protective garments.

Respiratory Protection: May be required for large spills or in poorly ventilated areas.

4. Spill and Leak Procedures:

In case of a spill, immediately remove all sources of ignition and ensure the area is well-

ventilated.

For small spills, use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to contain and collect the spillage.

For larger spills, it may be necessary to dike the area to prevent spreading.

Place the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly with water, and collect the contaminated water for disposal as

hazardous waste.

Do not allow the chemical or its residue to enter waterways or drains.

5. Disposal Procedures:
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The disposal of chemical waste must comply with all local, regional, national, and

international regulations.

Engage a licensed waste disposal contractor to handle the final disposal of the hazardous

waste.

Never dispose of hazardous chemicals down the sanitary sewer system.

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. After proper cleaning, containers may be disposed of as regular trash or

recycled, depending on local regulations.

Quantitative Data Summary
The following table summarizes general hazard information found in the SDS for a product

identified as SCS-1360, which contains Sodium Hydroxide. This data is for illustrative purposes

and may not be representative of the specific "S 1360" substance you are using.

Parameter Value Source

Ingredient Sodium Hydroxide

Concentration 10-20%

Hazard Rating (0-4 scale)

A value of 0 means that the

substance possesses

essentially no hazard; a rating

of 4 indicates high hazard.

Experimental Protocols
No specific experimental protocols for the disposal of a substance "S 1360" were found in the

search results. The provided information consists of general safety and handling procedures

from Safety Data Sheets.

Visualizing the Disposal Workflow
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The following diagram illustrates a generalized workflow for the proper disposal of hazardous

chemical waste in a laboratory setting.
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Caption: Generalized workflow for hazardous chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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